t-Butyl 2-methoxybenzylcarbamate

• IUPAC Name: tert-butyl N-[(2-methoxyphenyl)methyl]carbamate
• InChI: InChI=1S/C13H19NO3/c1-13(2,3)17-12(15)14-9-10-7-5-6-8-11(10)16-4/h5-8H,9H2,1-4H3,(H,14,15)
• InChI Key: LVULKMCLYGSULP-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NCC1=CC=CC=C1OC
• Molecular Formula: C13H19NO3
• Molecular Weight: 237.29 g/mol

Description

“t-Butyl 2-methoxybenzylcarbamate” is a chemical compound. It is a derivative of carbamate, which is a functional group used in organic chemistry. Carbamates are known for their use in the synthesis of peptides.

Synthesis Analysis

The synthesis of carbamates, such as “t-Butyl 2-methoxybenzylcarbamate”, can be accomplished by the reaction of amines with carbon dioxide and halides. This method offers mild reaction conditions and short reaction times, avoiding N-alkylation of the amine and overalkylation of the carbamate. Another synthesis method involves the condensation of tert-butyl 2-amino phenylcarbamate with various substituted carboxylic acids in the presence of EDCI and HOBt as coupling reagents.

Mechanism of Action

Tert-butyl 2-methoxybenzylcarbamate, also known as t-Butyl 2-methoxybenzylcarbamate, is a chemical compound with the molecular formula C13H19NO3 . This article will discuss its mechanism of action, including its primary targets, mode of action, biochemical pathways, pharmacokinetics, results of action, and the influence of environmental factors on its action.

Target of Action

The tert-butyl group, a component of this compound, is known for its unique reactivity pattern and its implications in various biosynthetic and biodegradation pathways .

Biochemical Pathways

The tert-butyl group, part of this compound, is known to be involved in various chemical transformations and has relevance in nature, including its implication in biosynthetic and biodegradation pathways .

Synthesis routes and methods I

Procedure details

13.0 g of 2-methoxybenzylamine was dissolved in 80 ml of tetrahydrofuran, and tetrahydrofuran solution (20 ml) containing 16 g of t-butyldicarbonate was added, followed by stirring for 1 hour at room temperature. The solvent was evaporated, and the residue was dissolved in ethyl acetate and successively washed with 1 N hydrochloric acid and saturated brine. After the organic layer was dried over anhydrous magnesium sulfate, the solvent was evaporated, to give 19.0 g of t-butyl N-(2-methoxybenzyl)carbamate.

Synthesis routes and methods II

Procedure details

13.0 g of 2-methoxybenzylamine was dissolved in 80 ml tetrahydrofuran, and a solution of 16 g tertiary butyl dicarbonate in tetrahydrofuran (20 ml) was added. After the mixture was stirred at room temperature for 1 hour, the solvent was evaporated. The residue was dissolved in ethyl acetate and successively washed with 1N hydrochloricacid and brine. After the organic layer was dried over anhydrous magnesium sulfate, the solvent was evaporated, to give 19.0 g of tertiary butyl N-(2-methoxybenzyl)carbamate was obtained.